Cas no 31408-24-9 (5-(4-Chlorophenyl)-2-pyrimidinethiol)

• Product Name: 5-(4-Chlorophenyl)-2-pyrimidinethiol
• CAS No: 31408-24-9
• MF: C₁₀H₇ClN₂S
• MW: 222.693979501724
• MDL: MFCD00232539
• CID: 319111
• PubChem ID: 2764252
• Update Time: 2025-09-26

5-(4-Chlorophenyl)-2-pyrimidinethiol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione,5-(4-chlorophenyl)-
• 5-(4-chlorophenyl)-1H-pyrimidine-2-thione
• 5-(4-chlorophenyl)-2-pyriMidinethiol
• 5-(4-chloro-phenyl)-1H-pyrimidine-2-thione
• 5-(4-chlorophenyl)pyrimidine-2-thiol
• 5-p-Chlorphenylpyrimidin-2-thiol
• 7J-591S
• chlorophenylpyrimidinethiol
• CS-0333110
• 31408-24-9
• AKOS005070973
• DTXSID10377376
• MFCD00232539
• FT-0680559
• J-516238
• 5-(4-Chlorophenyl)-2-pyrimidinethiol

• MDL： MFCD00232539
• Inchi： 1S/C10H7ClN2S/c11-9-3-1-7(2-4-9)8-5-12-10(14)13-6-8/h1-6H,(H,12,13,14)
• InChI Key： TWTICSLSIMZTBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=NC(NC=1)=S

Computed Properties

• Exact Mass: 222.00200
• Monoisotopic Mass: 222.001847
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5
• XLogP3: 2.2

Experimental Properties

• Color/Form: Not available
• Density: 1.35
• Melting Point: 265-268°C
• Boiling Point: 357.1°C at 760 mmHg
• Flash Point: 169.8°C
• Refractive Index: 1.674
• PSA: 64.58000
• LogP: 3.08570
• Vapor Pressure: Not available

5-(4-Chlorophenyl)-2-pyrimidinethiol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones

Additional information on 5-(4-Chlorophenyl)-2-pyrimidinethiol

Introduction to 2(1H)-Pyrimidinethione,5-(4-chlorophenyl)- (CAS No. 31408-24-9)

2(1H)-Pyrimidinethione,5-(4-chlorophenyl)-, identified by its Chemical Abstracts Service (CAS) number 31408-24-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic thione derivative has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The compound features a pyrimidine core substituted with a thione group at the 2-position and a 4-chlorophenyl moiety at the 5-position, which together contribute to its unique reactivity and biological profile.

The structural framework of 2(1H)-Pyrimidinethione,5-(4-chlorophenyl)- makes it an attractive scaffold for the development of novel therapeutic agents. Pyrimidine derivatives are widely recognized for their role in various biological processes, including DNA and RNA synthesis, enzyme inhibition, and modulation of cellular signaling pathways. The presence of the thione group introduces a region of high electrophilicity, enabling diverse functionalization strategies that can be exploited for drug design. Furthermore, the 4-chlorophenyl substituent enhances lipophilicity and can serve as a pharmacophore to improve binding affinity to target proteins.

In recent years, there has been growing interest in exploring the pharmacological potential of 2(1H)-Pyrimidinethione,5-(4-chlorophenyl)- and its derivatives. Research has demonstrated that modifications at the pyrimidine ring can lead to compounds with significant biological activity. For instance, studies have shown that certain pyrimidinethiones exhibit potent antimicrobial properties by interfering with bacterial cell wall synthesis or inhibiting key metabolic enzymes. The thione group is particularly noteworthy, as it can undergo redox reactions that may be exploited in prodrug formulations or targeted delivery systems.

The 4-chlorophenyl moiety in 2(1H)-Pyrimidinethione,5-(4-chlorophenyl)- adds another layer of complexity to its biological interactions. Chlorophenyl derivatives are known to exhibit diverse pharmacological effects, including anti-inflammatory, analgesic, and anticancer activities. The chlorine atom at the para position enhances electrophilicity, facilitating interactions with nucleophilic residues in biological targets such as kinases or transcription factors. This feature makes the compound a promising candidate for further exploration in oncology research.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2(1H)-Pyrimidinethione,5-(4-chlorophenyl)-. Molecular docking studies have identified this compound as a lead molecule for inhibiting specific enzymes implicated in cancer progression. For example, preliminary simulations suggest that it may disrupt the activity of tyrosine kinases by binding to their ATP-binding pockets. Such findings are particularly intriguing given the critical role of tyrosine kinases in signal transduction pathways associated with tumor growth and metastasis.

In addition to its potential as an anticancer agent, 2(1H)-Pyrimidinethione,5-(4-chlorophenyl)- has shown promise in other therapeutic areas. Researchers have investigated its interactions with bacterial enzymes involved in DNA gyrase inhibition, a mechanism similar to that of fluoroquinolone antibiotics but with potentially reduced side effects. The combination of the pyrimidine-thione core and the 4-chlorophenyl substituent appears to confer both broad-spectrum antimicrobial activity and selectivity for pathogenic organisms over human host cells.

The synthesis of 2(1H)-Pyrimidinethione,5-(4-chlorophenyl)- involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include condensation reactions between halopyrimidines and thiol derivatives followed by palladium-catalyzed cross-coupling with aryl halides bearing chlorine atoms at the para position. Advances in catalytic methods have improved yields and purity, making large-scale production more feasible for preclinical studies.

From a biochemical perspective, the reactivity of the thione group allows for post-synthetic modifications that can fine-tune pharmacological properties. For example, oxidation or reduction of this moiety can alter solubility or bioavailability while maintaining core structural integrity. Such flexibility is crucial for optimizing drug candidates during late-stage development.

The growing body of research on 2(1H)-Pyrimidinethione,5-(4-chlorophenyl)- underscores its significance as a versatile scaffold for medicinal chemistry innovation. By leveraging its unique structural features—combining a bioactive heterocycle with functionalizable side chains—scientists continue to uncover new therapeutic opportunities across multiple disease indications.